2-(1,3-Benzothiazol-2-ylsulfanyl)acetonitrile

• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)acetonitrile
• InChI: InChI=1S/C9H6N2S2/c10-5-6-12-9-11-7-3-1-2-4-8(7)13-9/h1-4H,6H2
• InChI Key: GWSJKSFGUSSSKQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)SCC#N
• Molecular Formula: C9H6N2S2
• DSSTOX Substance ID: DTXSID301290239
• Molecular Weight: 206.3 g/mol
• CAS RN: 24793-01-9

Description

“2-(1,3-Benzothiazol-2-ylsulfanyl)acetonitrile” is a chemical compound with the CAS Number: 24793-01-9. It has a molecular weight of 206.29 and its IUPAC name is (1,3-benzothiazol-2-ylthio)acetonitrile.

Molecular Structure Analysis

The Inchi Code of this compound is 1S/C9H6N2S2/c10-5-6-12-9-11-7-3-1-2-4-8(7)13-9/h1-4H,6H2. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a powder and it is stored at room temperature.

Scientific Research Applications

Drug Development

The benzothiazole nucleus is a significant scaffold in drug development, showing a wide range of biological activities. . .

Safety and Hazards

The compound has several hazard statements including H302, H312, H315, H319, H332, H335. These statements indicate that the compound may be harmful if swallowed, in contact with skin, causes skin and eye irritation, may be harmful if inhaled, and may cause respiratory irritation. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501. These statements provide guidance on how to handle the compound safely.

Synthesis routes and methods

Procedure details

In a 1 liter flask were combined 33.4 g. (0.2 mole) of 2-mercaptobenzothiazole and 22.4 g. (0.2 mole) of potassium t-butoxide with 300 ml. of tetrahydrofuran. The reaction mass was stirred at room temperature for 15 minutes. Chloroacetonitrile, 16 g. (0.2 mole) was added and the resulting mixture was stirred at room temperature for 1 hour. The mixture was then poured into 400 ml. of benzene and was washed with three 250 ml. portions of water. The benzene phase was dried with anhydrous magnesium sulfate. The solvent was evaporated. There was obtained a yield of 37.2 g. of the title compound, m.p. 75°-77° C.